N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide

• IUPAC Name: N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide
• InChI: InChI=1S/C14H18N2O/c1-10-5-6-13(9-11(10)2)14(17)16(4)12(3)7-8-15/h5-6,9,12H,7H2,1-4H3
• InChI Key: KMMNFTCRNJRVCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(C)C(C)CC#N)C
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol

Description

N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide, also known as CTB, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. CTB is a derivative of benzamide and is synthesized through a multi-step process that involves the reaction of 3,4-dimethylaniline with acrylonitrile, followed by a series of purification steps.

Mechanism of Action

The mechanism of action of N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide involves its ability to bind to ganglioside receptors on the surface of neurons. Gangliosides are a type of glycosphingolipid that are involved in various biological processes, including cell signaling and membrane stability. N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide binds specifically to the GM1 ganglioside receptor, which is highly expressed in certain types of neurons. Once bound to the receptor, N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide is internalized into the neuron and transported along the axon to the cell body.
Biochemical and Physiological Effects:
N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide has been shown to have several biochemical and physiological effects on neurons. One of the most significant effects of N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide is its ability to induce the expression of certain genes involved in neuronal growth and survival. N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide has also been shown to enhance the release of neurotransmitters, such as dopamine and glutamate, which are involved in various aspects of brain function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide is its high selectivity for certain types of neurons. This property makes it an ideal tool for studying the connectivity of specific brain regions and for mapping neural circuits. However, N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide also has several limitations, including its potential toxicity and its inability to label all types of neurons. Additionally, N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide can only be used for retrograde tracing and cannot be used to trace anterograde pathways.

Future Directions

Despite its limitations, N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide has the potential to be used in a wide range of scientific applications. One promising area of research is the use of N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide as a tool for studying the effects of drugs and other compounds on neuronal function. N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide could also be used to study the effects of diseases, such as Alzheimer's and Parkinson's, on neural pathways and connectivity. Additionally, new methods for synthesizing and purifying N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide could lead to improvements in its selectivity and toxicity profile, making it an even more valuable tool for scientific research.

Synthesis Methods

The synthesis of N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide involves several steps, including the reaction of 3,4-dimethylaniline with acrylonitrile in the presence of a catalyst to form N-(3,4-dimethylphenyl)acrylamide. This intermediate is then reacted with cyanogen bromide to form the corresponding nitrile, which is subsequently hydrolyzed to form N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide. The final product is then purified through various methods, such as column chromatography or recrystallization.

Scientific Research Applications

N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide has been extensively studied for its potential applications in various fields of science, including neuroscience, immunology, and biochemistry. One of the primary uses of N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide is in tracing neural pathways in the brain. N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide is a potent retrograde tracer that can be injected into a specific region of the brain and transported along the axons of neurons to their cell bodies. This property of N-(1-cyanopropan-2-yl)-N,3,4-trimethylbenzamide has been used to study the connectivity of different brain regions and to map neural circuits.